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This document provides a detailed overview of the core molecular characteristics of nonane, a

linear alkane hydrocarbon. It is intended for researchers, scientists, and professionals in drug

development who require precise data on this compound.

Nonane is a colorless, flammable liquid that is a primary component of the petroleum distillate

fraction, commonly known as kerosene.[1] It serves various industrial purposes, including as a
solvent, distillation chaser, and fuel additive.

Core Molecular Data

The fundamental molecular properties of nonane are summarized below. This data is essential

for a variety of scientific and research applications, from chemical synthesis to pharmacological

modeling.
Property Value Reference
Molecular Formula CoHz0 (1112131141
Molecular Weight 128.25 g/mol [2][5]
Elemental Composition
Carbon (C) 84.28%
Hydrogen (H) 15.72%
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The molecular formula indicates that a single molecule of nonane is composed of nine carbon
atoms and twenty hydrogen atoms.[5] The elemental composition by mass is derived from the
molecular formula and the atomic weights of carbon (12.011 u) and hydrogen (1.008 u).

Note on Experimental Protocols and Visualizations:

The user request specified the inclusion of detailed experimental protocols and Graphviz
diagrams for signaling pathways or experimental workflows. For a fundamental chemical
compound like nonane, these requirements are not applicable for the following reasons:

o Experimental Protocols: The molecular formula and weight of nonane are well-established
chemical facts. The methods used to determine these properties (such as mass
spectrometry and elemental analysis) are standard analytical chemistry techniques and not
typically detailed in a compound-specific guide of this nature.

» Signaling Pathways: Nonane is a simple alkane and is not involved in biological signaling
pathways in the way that a drug or signaling molecule would be. Therefore, there are no
pathways to diagram.

o Experimental Workflows: The determination of basic properties like molecular weight does
not involve a complex workflow that would necessitate a diagram for clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Guide to the Molecular Properties of
Nonane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091170#nonane-s-molecular-formula-weight-and-
composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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